Cas no 2679919-81-2 (rac-3-(1R,3R)-3-(2,2,2-trifluoroacetamido)cyclohexylpropanoic acid)

• Product Name: rac-3-(1R,3R)-3-(2,2,2-trifluoroacetamido)cyclohexylpropanoic acid
• CAS No: 2679919-81-2
• MF: C₁₁H₁₆F₃NO₃
• MW: 267.244853973389
• CID: 5645266
• PubChem ID: 165909898
• Update Time: 2025-08-05

rac-3-(1R,3R)-3-(2,2,2-trifluoroacetamido)cyclohexylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679919-81-2
• EN300-28282522
• rac-3-[(1R,3R)-3-(2,2,2-trifluoroacetamido)cyclohexyl]propanoic acid
• rac-3-(1R,3R)-3-(2,2,2-trifluoroacetamido)cyclohexylpropanoic acid

• Inchi： 1S/C11H16F3NO3/c12-11(13,14)10(18)15-8-3-1-2-7(6-8)4-5-9(16)17/h7-8H,1-6H2,(H,15,18)(H,16,17)/t7-,8-/m0/s1
• InChI Key： QTDUARWEXCTBAQ-YUMQZZPRSA-N
• SMILES： FC(C(N[C@H]1CCC[C@@H](CCC(=O)O)C1)=O)(F)F

Computed Properties

• Exact Mass: 267.10822786g/mol
• Monoisotopic Mass: 267.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.4Ų

Additional information on rac-3-(1R,3R)-3-(2,2,2-trifluoroacetamido)cyclohexylpropanoic acid

Introduction to rac-3-(1R,3R)-3-(2,2,2-trifluoroacetamido)cyclohexylpropanoic acid (CAS No. 2679919-81-2)

Rac-3-(1R,3R)-3-(2,2,2-trifluoroacetamido)cyclohexylpropanoic acid (CAS No. 2679919-81-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexyl ring and a trifluoroacetamido group. These features contribute to its potential therapeutic applications and make it a subject of ongoing investigation in various scientific studies.

The cyclohexyl ring in the structure of rac-3-(1R,3R)-3-(2,2,2-trifluoroacetamido)cyclohexylpropanoic acid provides conformational stability and influences the compound's biological activity. The presence of the trifluoroacetamido group adds to the compound's lipophilicity and can enhance its ability to cross biological membranes. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of the compound.

Recent research has focused on the potential therapeutic applications of rac-3-(1R,3R)-3-(2,2,2-trifluoroacetamido)cyclohexylpropanoic acid. Studies have shown that this compound exhibits promising activity in modulating specific biological pathways. For instance, it has been investigated for its potential as an inhibitor of certain enzymes involved in metabolic disorders and inflammatory conditions. The ability to modulate these pathways makes it a valuable candidate for drug development.

In the context of medicinal chemistry, rac-3-(1R,3R)-3-(2,2,2-trifluoroacetamido)cyclohexylpropanoic acid has been synthesized using various methodologies. One common approach involves the coupling of a cyclohexylamine derivative with a trifluoroacetyl chloride reagent. This reaction is typically carried out under controlled conditions to ensure high yields and purity. The resulting compound can then be further characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

The biological activity of rac-3-(1R,3R)-3-(2,2,2-trifluoroacetamido)cyclohexylpropanoic acid has been evaluated in several preclinical studies. In vitro assays have demonstrated that this compound can effectively inhibit the activity of specific enzymes involved in key biological processes. For example, it has shown promise in inhibiting the activity of enzymes associated with inflammation and oxidative stress. These findings suggest that rac-3-(1R,3R)-3-(2,2,2-trifluoroacetamido)cyclohexylpropanoic acid could be a potential therapeutic agent for treating conditions such as arthritis and other inflammatory diseases.

Furthermore, the pharmacokinetic properties of rac-3-(1R,3R)-3-(2,2,2-trifluoroacetamido)cyclohexylpropanoic acid have been studied to understand its behavior in biological systems. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its lipophilicity allows it to cross cell membranes efficiently, while its stability ensures that it remains active over an extended period.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds like rac-3-(1R,3R)-3-(2,2,2-trifluoroacetamido)cyclohexylpropanoic acid. While no clinical trials have been completed yet for this specific compound, preclinical data provide a strong foundation for advancing it into human trials. Researchers are optimistic about its potential to address unmet medical needs in areas such as chronic inflammation and metabolic disorders.

In conclusion, rac-3-(1R,3R)-3-(2,2,2-trifluoroacetamido)cyclohexylpropanoic acid (CAS No. 2679919-81-2) is a promising compound with unique structural features that contribute to its potential therapeutic applications. Ongoing research continues to explore its biological activity and pharmacological properties, making it a valuable candidate for further development in medicinal chemistry and pharmaceutical research.